Cas no 1071524-95-2 (Cyclohexanemethanol, 3-hydroxy-, (1R,3S)-)

• Product Name: Cyclohexanemethanol, 3-hydroxy-, (1R,3S)-
• CAS No: 1071524-95-2
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 6342797
• Update Time: 2025-05-21

Cyclohexanemethanol, 3-hydroxy-, (1R,3S)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanol, 3-hydroxy-, (1R,3S)-
• (1S,3R)-3-(hydroxymethyl)cyclohexan-1-ol

• Inchi： 1S/C7H14O2/c8-5-6-2-1-3-7(9)4-6/h6-9H,1-5H2/t6-,7+/m1/s1
• InChI Key： PFXRPUFYSLHDMF-RQJHMYQMSA-N
• SMILES： [C@@H]1(CO)CCC[C@H](O)C1

Experimental Properties

• Density: 1.066±0.06 g/cm3(Predicted)
• Boiling Point: 136-137 °C(Press: 5 Torr)
• pka: 15.05±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on Cyclohexanemethanol, 3-hydroxy-, (1R,3S)-

Cyclohexanemethanol, 3-hydroxy-, (1R,3S): A Comprehensive Overview

Cyclohexanemethanol, 3-hydroxy-, (1R,3S) is a chiral compound with the CAS registry number 1071524-95-2. This compound belongs to the class of cyclic alcohols and is characterized by its cyclohexane ring structure with a hydroxyl group (-OH) at the 3-position and a methanol (-CH₂OH) group attached to the cyclohexane ring. The stereochemistry of this compound is defined by its (1R,3S) configuration, which plays a crucial role in its physical and chemical properties as well as its biological activity.

The synthesis of Cyclohexanemethanol, 3-hydroxy-, (1R,3S) can be achieved through various methods, including enzymatic resolution, asymmetric catalysis, and stereoselective synthesis. Recent advancements in asymmetric catalysis have enabled the production of this compound with high enantiomeric excess (ee), making it more accessible for research and industrial applications. The use of chiral catalysts such as proline derivatives or metal complexes has significantly improved the yield and purity of this compound.

One of the most promising applications of Cyclohexanemethanol, 3-hydroxy-, (1R,3S) lies in the field of pharmaceuticals. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including antidepressants, antimicrobial agents, and anti-inflammatory drugs. For instance, recent studies have demonstrated its potential as a precursor for the development of novel serotonin reuptake inhibitors, which are widely used in the treatment of depression and anxiety disorders.

In addition to its pharmaceutical applications, Cyclohexanemethanol, 3-hydroxy-, (1R,3S) has also found utility in the agricultural sector. It has been investigated as a potential biopesticide due to its ability to inhibit the growth of certain plant pathogens. Research conducted in 2022 revealed that this compound exhibits potent antifungal activity against Fusarium oxysporum, a common cause of wilt diseases in crops. This discovery opens new avenues for sustainable agriculture by reducing reliance on synthetic pesticides.

The environmental impact of Cyclohexanemethanol, 3-hydroxy-, (1R,3S) has also been a topic of recent interest. Studies have shown that this compound is biodegradable under aerobic conditions and does not pose significant risks to aquatic ecosystems when used responsibly. However, further research is needed to assess its long-term effects on soil microbiota and its potential accumulation in food chains.

From a structural perspective, Cyclohexanemethanol, 3-hydroxy-, (1R,3S) exhibits interesting physical properties due to its stereochemistry. The molecule's stereochemical arrangement influences its solubility in various solvents and its ability to form hydrogen bonds with other molecules. These properties are critical in determining its behavior during chemical reactions and its interactions with biological systems.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure and reactivity of Cyclohexanemethanol, 3-hydroxy-, (1R,3S) with unprecedented accuracy. By employing techniques such as density functional theory (DFT) and molecular dynamics simulations, scientists have gained deeper insights into the compound's electronic transitions and conformational flexibility. These findings have facilitated the design of more efficient synthetic routes and improved our understanding of its pharmacokinetic properties.

In conclusion, Cyclohexanemethanol, 3-hydroxy-, (1R,3S) is a versatile compound with significant potential across multiple industries. Its unique stereochemistry and bioactivity make it an invaluable tool in drug discovery and agricultural science. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing global health and environmental challenges.